Cas no 635301-86-9 (4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate)

• Product Name: 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate
• CAS No: 635301-86-9
• MF: C₁₇H₁₅N₃O₆
• MW: 357.317504167557
• CID: 4087641
• PubChem ID: 85899317
• Update Time: 2025-10-19

4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(3-oxo-4-morpholinyl)phenyl]-, 4-nitrophenyl ester
• Carbamic acid, N-[4-(3-oxo-4-morpholinyl)phenyl]-, 4-nitrophenyl ester
• SCHEMBL14295992
• 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate
• 635301-86-9

• Inchi： 1S/C17H15N3O6/c21-16-11-25-10-9-19(16)13-3-1-12(2-4-13)18-17(22)26-15-7-5-14(6-8-15)20(23)24/h1-8H,9-11H2,(H,18,22)
• InChI Key： LNDXRKGUHRAKBC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)NC1=CC=C(N2CCOCC2=O)C=C1

Computed Properties

• Exact Mass: 357.09608521Da
• Monoisotopic Mass: 357.09608521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate

4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate: A Comprehensive Overview

The compound with CAS No 635301-86-9, commonly referred to as 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and environmental chemistry. This compound is notable for its unique chemical structure, which combines a nitrophenyl group with a morpholinone moiety, creating a versatile platform for various applications.

4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate exhibits a complex molecular architecture that includes a nitro group attached to a phenyl ring, which is further connected to a morpholinone derivative via a carbamate linkage. This structure endows the compound with distinct physicochemical properties, including high stability, moderate solubility in organic solvents, and strong interactions with biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most intriguing aspects of 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate is its ability to modulate cellular signaling pathways. Research published in 2023 demonstrated that this compound can inhibit the activity of certain kinases involved in inflammation and cancer progression. These findings have opened new avenues for its application in therapeutic interventions, particularly in the treatment of chronic inflammatory diseases and solid tumors.

In addition to its pharmacological potential, 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate has also been explored for its role in materials science. Its morpholinone moiety provides a rigid framework that can be utilized in the synthesis of advanced polymers and nanomaterials. Recent advancements in polymer chemistry have leveraged this compound to create high-performance materials with applications in electronics and biotechnology.

The synthesis of 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for both academic and industrial applications.

From an environmental perspective, 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate has been studied for its biodegradation properties. Preliminary studies suggest that it undergoes rapid microbial degradation under aerobic conditions, making it a more environmentally friendly alternative to traditional chemicals used in similar applications.

In conclusion, 4-Nitrophenyl (4-(3-oxomorpholino)phenyl)carbamate stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as a key player in future scientific developments.